Cas no 20245-84-5 (2,4(1H,3H)-Pyrimidinedione, 1-ethenyl-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-ethenyl-5-methyl-
• CAS No: 20245-84-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 1391909
• PubChem ID: 4652520
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 1-ethenyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-ethenyl-5-methyl-
• 1-ethenyl-5-methylpyrimidine-2,4-dione
• 5-Methyl-1-vinylpyrimidine-2,4(1H,3H)-dione
• vinyl thymine
• SR-01000404126
• AKOS025151117
• SCHEMBL9190807
• 1-Vinyl-thymine
• 20245-84-5
• SR-01000404126-1

• Inchi： 1S/C7H8N2O2/c1-3-9-4-5(2)6(10)8-7(9)11/h3-4H,1H2,2H3,(H,8,10,11)
• InChI Key： JUCQIDYDXCHRKC-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CN(C=C)C(N1)=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• PSA: 49.41